Cas no 107468-48-4 (3-[(aminocarbonyl)amino]-2-Pyridinecarboxamide)

3-[(aminocarbonyl)amino]-2-Pyridinecarboxamide structure
107468-48-4 structure
Product Name:3-[(aminocarbonyl)amino]-2-Pyridinecarboxamide
CAS No:107468-48-4
MF:C7H8N4O2
MW:180.16402053833
CID:1098136
PubChem ID:13692718
Update Time:2025-04-20

3-[(aminocarbonyl)amino]-2-Pyridinecarboxamide Chemical and Physical Properties

Names and Identifiers

    • 3-[(aminocarbonyl)amino]-2-Pyridinecarboxamide
    • 3-(carbamoylamino)pyridine-2-carboxamide
    • 2-carbamoyl-3-pyridylurea
    • 107468-48-4
    • DTXSID10546848
    • Inchi: 1S/C7H8N4O2/c8-6(12)5-4(11-7(9)13)2-1-3-10-5/h1-3H,(H2,8,12)(H3,9,11,13)
    • InChI Key: VKQJGEYCDYGMME-UHFFFAOYSA-N
    • SMILES: O=C(C1C(=CC=CN=1)NC(N)=O)N

Computed Properties

  • Exact Mass: 180.06500
  • Monoisotopic Mass: 180.06472551g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 219
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.4
  • Topological Polar Surface Area: 111Ų

Experimental Properties

  • PSA: 113.08000
  • LogP: 1.14210

3-[(aminocarbonyl)amino]-2-Pyridinecarboxamide Production Method

Recommended suppliers
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd